BI-167107

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C21H26N2O4/c1-13-6-4-5-7-14(13)10-21(2,3)22-11-17(25)15-8-9-16(24)19-20(15)27-12-18(26)23-19/h4-9,17,22,24-25H,10-12H2,1-3H3,(H,23,26)
• InChIKey: NWQXBEWHTDRJIP-UHFFFAOYSA-N

BI-167107: Ultra-High-Affinity β₂AR Full Agonist

BI-167107 is a synthetic, full agonist of the human β₂-adrenergic receptor (β₂AR) developed by Boehringer Ingelheim. It binds β₂AR with an ultra-high dissociation constant (Kd) of 84 pM and exhibits a markedly slow ligand off-rate . Originally designed as a long-acting β₂-agonist for respiratory indications, BI-167107 became an indispensable tool in structural biology after enabling the first crystal structures of the active-state β₂AR and the β₂AR–Gs protein complex . Its unique combination of full agonism, picomolar affinity, slow dissociation, and the capacity to stabilize active receptor conformations distinguishes it from endogenous catecholamines and therapeutically used β₂-agonists.

1 GPCR structural biology tool for active-state β₂AR crystallography and cryo-EM workflows

2 Reference standard for biased agonism profiling across G-protein and β-arrestin pathways

3 Template structure for molecular dynamics simulations of β₂AR activation

• [1] Rasmussen SGF, et al. Structure of a nanobody-stabilized active state of the β₂ adrenoceptor. Nature. 2011;469(7329):175–180. doi:10.1038/nature09648. View Source
• [2] Ring AM, et al. Adrenaline-activated structure of β₂-adrenoceptor stabilized by an engineered nanobody. Nature. 2013;502(7472):575–579. doi:10.1038/nature12572. View Source

Why BI-167107 Cannot Be Replaced

Substituting BI-167107 with a standard β₂-agonist such as isoproterenol, salmeterol, or formoterol is not feasible in applications that require simultaneous ultra-high affinity, full efficacy, and slow receptor dissociation. Endogenous agonists like epinephrine bind with only moderate affinity (Kd ≈ 100 nM range), making them incapable of stabilizing the active-state receptor for crystallisation or cryo-EM . Clinically used long-acting β₂-agonists (LABAs) such as formoterol exhibit weaker β₂AR affinity and lower activation potency than BI-167107 . Even the high-affinity inverse agonist carazolol, though useful for inactive-state structures, lacks agonist activity and cannot drive G-protein coupling . The quantitative evidence below establishes precisely where BI-167107 diverges from its closest analogs and why these differences are functionally decisive.

Endogenous agonists

Lower affinity may not maintain active-state receptor occupancy sufficient for structural studies

Clinical LABAs

Partial β-arrestin efficacy profiles differ, potentially altering pathway-response interpretation

Inverse agonists

Lack agonist activity required for G-protein coupling and active-state conformational studies

• [1] Ring AM, et al. Adrenaline-activated structure of β₂-adrenoceptor stabilized by an engineered nanobody. Nature. 2013;502(7472):575–579. doi:10.1038/nature12572. View Source
• [2] Fang W, et al. Single-particle cryo-EM structural studies of the β₂AR–Gs complex bound with a full agonist formoterol. Cell Discov. 2020;6:52. doi:10.1038/s41421-020-0176-9. View Source
• [3] Rasmussen SGF, et al. Structure of a nanobody-stabilized active state of the β₂ adrenoceptor. Nature. 2011;469(7329):175–180. doi:10.1038/nature09648. View Source

Head-to-Head Evidence: BI-167107

Binding Affinity Advantage

BI-167107 binds the human β₂AR with a dissociation constant (Kd) of 84 pM, compared with approximately 100 nM for the endogenous agonist epinephrine and approximately 32 pM (or <100 pM) for the high-affinity inverse agonist carazolol . This places BI-167107 roughly three orders of magnitude tighter than epinephrine and within a comparable range to carazolol, yet with the unique distinction of being a full agonist rather than an inverse agonist . Among reported β₂AR full agonists, BI-167107 exhibits the lowest Kd value in published datasets .

Binding Affinity

Head-to-head

Kd 84 pM vs. Epinephrine ~100 nM

Supports active-state receptor stabilization for structural biology

~1,190-fold higher affinity reported; nanobody-stabilized β₂AR conditions

Evidence Dimension	Dissociation constant (Kd) for human β₂AR
Target Compound Data	84 pM
Comparator Or Baseline	Epinephrine (Kd ~100 nM); Carazolol (Kd ~32 pM); Hydroxybenzyl isoproterenol (Kd ~250 pM)
Quantified Difference	~1,190-fold higher affinity than epinephrine; ~2.6-fold lower affinity than carazolol but with agonist rather than inverse agonist pharmacology
Conditions	Radioligand competition binding with purified, nanobody-stabilized human β₂AR; values from Rasmussen et al. 2011 and Ring et al. 2013.

Why This Matters

The picomolar affinity uniquely enables BI-167107 to stabilise the active-state β₂AR for crystallographic and cryo-EM structure determination — a feat unattainable with epinephrine or other low-affinity agonists alone.

• [1] Rasmussen SGF, et al. Structure of a nanobody-stabilized active state of the β₂ adrenoceptor. Nature. 2011;469(7329):175–180. doi:10.1038/nature09648. View Source
• [2] Rosenbaum DM, et al. Structure and function of an irreversible agonist-β₂ adrenoceptor complex. Nature. 2011;469(7329):236–240. doi:10.1038/nature09665. View Source
• [3] Ring AM, et al. Adrenaline-activated structure of β₂-adrenoceptor stabilized by an engineered nanobody. Nature. 2013;502(7472):575–579. doi:10.1038/nature12572. View Source

Slow Ligand Dissociation Kinetics

The kinetic profile of BI-167107 at β₂AR is characterized by an exceptionally slow dissociation rate (koff) of 6.4 × 10⁻⁶ s⁻¹, essentially equivalent to that of the high-affinity inverse agonist carazolol (6.3 × 10⁻⁶ s⁻¹) . In contrast, the β-adrenergic antagonist iodopindolol exhibits a koff approximately 66-fold faster (4.2 × 10⁻⁴ s⁻¹). The association rate (k₂) of BI-167107 (7.6 × 10⁴ M⁻¹ s⁻¹) is notably slower than that of iodopindolol (8 × 10⁶ M⁻¹ s⁻¹), indicating that the ultra-high affinity of BI-167107 is driven primarily by a slow dissociation rather than rapid binding . This kinetic signature is corroborated by literature reports describing BI-167107 as a 'slow-off-rate agonist' relative to other βAR ligands .

Dissociation Kinetics

Head-to-head

k_off 6.4×10⁻⁶ s⁻¹

Slow off-rate maintains bound conformation over crystallization timescales

~66-fold slower than iodopindolol; equivalent to carazolol

Evidence Dimension	Ligand dissociation rate (koff) from human β₂AR
Target Compound Data	6.4 × 10⁻⁶ s⁻¹
Comparator Or Baseline	Carazolol (6.3 × 10⁻⁶ s⁻¹); Iodopindolol (4.2 × 10⁻⁴ s⁻¹); 11-CR (1.7 × 10⁻⁸ s⁻¹)
Quantified Difference	BI-167107 koff is approximately 66-fold slower than iodopindolol; approximately equivalent to carazolol
Conditions	Kinetic measurements derived from radioligand binding and transition-state theory calculations; β₂AR purified and stabilised in nanobody-bound conformation (Rasmussen et al. 2011; kinetic parameters consolidated in Table 1 of PM Caine et al. 2017).

Why This Matters

The exceedingly slow off-rate is a critical determinant for crystallographic applications: it ensures that the agonist-receptor complex remains predominantly in the bound, active conformation over the long timescales required for crystal growth and cryo-EM grid preparation.

• [1] Caine PM, et al. Table 1: Kinetic and thermodynamic parameters of β₂AR ligands. In: Dynamics of β₂-adrenergic receptor activation. J Biol Chem. 2017;292(28):11727–11739. doi:10.1074/jbc.M117.787457. View Source
• [2] Rasmussen SGF, et al. Structure of a nanobody-stabilized active state of the β₂ adrenoceptor. Nature. 2011;469(7329):175–180. doi:10.1038/nature09648. View Source

Full Agonism in G-Protein and β-Arrestin Signaling

In head-to-head efficacy profiling across 14 β₂AR ligands, BI-167107 was used as the reference full agonist and assigned a maximal efficacy (Emax) of 100 % for both G-protein-mediated signalling and β-arrestin recruitment . By comparison, the clinically important LABA salmeterol achieves only 23.3 % β-arrestin efficacy relative to BI-167107, despite displaying 111.8 % Emax for G-protein signalling, classifying it as a strongly G-protein-biased partial agonist . The endogenous agonist isoprenaline (isoproterenol) shows 99.1 % G-protein Emax but only 80.5 % β-arrestin Emax . Formoterol, another widely used full agonist LABA, exhibits lower β₂AR activation potency than BI-167107 in cAMP accumulation and mini-Gs recruitment assays . Furthermore, BI-167107 was observed to be 5–7 fold more potent in stimulating Gs activation relative to β-arrestin recruitment, indicating a modest endogenous bias in the assay system used .

Full Agonism Profile

Head-to-head

G-protein Emax 100% | β-arrestin Emax 100%

Defined reference for balanced full agonism across both signaling pathways

Salmeterol β-arrestin Emax 23.3%; BRET assay in HEK293 cells

Evidence Dimension	Efficacy (Emax) for G-protein and β-arrestin pathways
Target Compound Data	G-protein Emax: 100 % (reference); β-arrestin Emax: 100 % (reference)
Comparator Or Baseline	Salmeterol (G-protein Emax: 111.8 %; β-arrestin Emax: 23.3 %); Isoprenaline (G-protein Emax: 99.1 %; β-arrestin Emax: 80.5 %); Formoterol (G-protein Emax: 104.6 %; β-arrestin Emax: 99.8 %); Clenbuterol (G-protein Emax: 112.8 %; β-arrestin Emax: 21.4 %); Carazolol (G-protein Emax: 0 %; β-arrestin Emax: 0 %)
Quantified Difference	Salmeterol shows 76.7 percentage-point lower β-arrestin Emax than BI-167107; Carazolol produces 0 % efficacy at both pathways; BI-167107 is the only ligand in this dataset that simultaneously achieves 100 % G-protein and 100 % β-arrestin Emax (by definition as reference)
Conditions	BRET-based G-protein activation and β-arrestin recruitment assays in HEK293 cells; data from Littmann et al. 2015 (PLOS ONE, Table 1).

Why This Matters

BI-167107 is the reference standard for balanced full agonism at β₂AR, making it essential for benchmarking biased agonism studies and for applications where impartial activation of both G-protein and β-arrestin pathways is experimentally required.

• [1] Littmann T, et al. Table 1: Summary of the efficacy of 14 β₂AR ligands. PLOS ONE. 2016;11(5):e0155816. doi:10.1371/journal.pone.0155816. View Source
• [2] Fang W, et al. Single-particle cryo-EM structural studies of the β₂AR–Gs complex bound with a full agonist formoterol. Cell Discov. 2020;6:52. doi:10.1038/s41421-020-0176-9. View Source
• [3] McCorvy JD, et al. A structural basis for how ligand binding site changes can allosterically regulate GPCR signaling and engender functional selectivity. Sci Signal. 2020;13(617):eaaw5885. doi:10.1126/scisignal.aaw5885. View Source

Active-State Conformational Stabilization

BI-167107 was the agonist that enabled the first crystal structures of the active-state β₂AR (PDB 3P0G) and the β₂AR–Gs heterotrimer complex (PDB 3SN6), representing landmark achievements in GPCR structural biology . No other agonist at the time, including the high-affinity catecholamine hydroxybenzyl isoproterenol (Kd ~250 pM), had proven capable of stabilising the fully active receptor conformation to a degree sufficient for crystallisation without additional covalent modification . The subsequent β₂AR–Gs complex structure with BI-167107 revealed the complete receptor–G-protein interface and defined the canonical active-state architecture against which all later β₂AR agonist complexes are compared . More recently, cryo-EM structures of formoterol–β₂AR–Gs and BI-167107–β₂AR–Gs complexes revealed notable conformational differences at the extracellular side of the receptor and in the Gαs Ras domain, suggesting that different agonists stabilise subtly distinct active states .

Conformational Stabilization

Head-to-head

First active-state β₂AR crystal structure (PDB 3P0G)

Enabled landmark GPCR structural biology; benchmark for agonist-bound complexes

Nanobody-stabilized; lipidic cubic phase crystallization

Evidence Dimension	Capacity to stabilise active-state receptor for crystallography/cryo-EM
Target Compound Data	Enabled first active-state β₂AR crystal structure (PDB 3P0G, 2011) and first β₂AR–Gs complex (PDB 3SN6, 2011)
Comparator Or Baseline	Hydroxybenzyl isoproterenol (required additional nanobody stabilisation for active-state structure, PDB 4LDL, 2013); Epinephrine (required nanobody for active-state structure, PDB 4LDO, 2013); Formoterol (β₂AR–Gs cryo-EM structure reported only in 2020, PDB 7BZ2)
Quantified Difference	BI-167107 preceded hydroxybenzyl isoproterenol and epinephrine active-state structures by ~2 years; preceded formoterol β₂AR–Gs structure by ~9 years
Conditions	X-ray crystallography with engineered nanobody (Nb80 or Nb6B9) stabilisation; lipidic cubic phase crystallisation; purified human β₂AR constructs.

Why This Matters

BI-167107 is the historic and functionally validated agonist for obtaining high-resolution active-state β₂AR structures; procurement is mandatory for any laboratory seeking to reproduce, extend, or benchmark against the foundational structural biology of the β₂AR system.

• [1] Rasmussen SGF, et al. Crystal structure of the β₂ adrenergic receptor–Gs protein complex. Nature. 2011;477(7366):549–555. doi:10.1038/nature10361. View Source
• [2] Ring AM, et al. Adrenaline-activated structure of β₂-adrenoceptor stabilized by an engineered nanobody. Nature. 2013;502(7472):575–579. doi:10.1038/nature12572. View Source
• [3] Fang W, et al. Single-particle cryo-EM structural studies of the β₂AR–Gs complex bound with a full agonist formoterol. Cell Discov. 2020;6:52. doi:10.1038/s41421-020-0176-9. View Source

β₂/β₁ Selectivity Profile

BI-167107 is not exclusively selective for β₂AR. It also acts as a highly potent agonist at β₁AR with an IC₅₀ of 3.2 nM and exhibits weak antagonist activity at α₁A-adrenoceptors (IC₅₀ = 32 nM) . A fluorescent probe derived from BI-167107 demonstrated up to nine-fold β₂AR selectivity over β₁AR in binding assays . This selectivity profile contrasts with the non-selective agonist isoproterenol, which shows similar potency at both β₁- and β₂AR, and with the ultra-high-affinity inverse agonist carazolol, which binds with comparable affinity to both subtypes . The structural basis of norepinephrine's ten-fold selectivity for β₁AR over β₂AR has been elucidated using BI-167107 as a comparative high-affinity agonist, further underscoring its value as a tool for subtype selectivity studies .

β₂/β₁ Selectivity

Cross-study comparable

~38-fold β₂AR-over-β₁AR preference

Dual-activity profile requires defined pharmacological controls in subtype studies

β₁AR IC₅₀ 3.2 nM; fluorescent probe shows up to 9-fold selectivity

Evidence Dimension	β₂AR vs. β₁AR selectivity
Target Compound Data	β₂AR Kd = 84 pM; β₁AR IC₅₀ = 3.2 nM (approximately 38-fold β₂AR preference by affinity ratio)
Comparator Or Baseline	Isoproterenol (non-selective β₁/β₂ agonist); Carazolol (binds both β₁AR and β₂AR with high affinity); Endogenous norepinephrine (approximately 10-fold β₁AR-selective)
Quantified Difference	BI-167107 shows approximately 38-fold β₂AR-over-β₁AR affinity preference based on Kd(β₂)/IC₅₀(β₁); fluorescent BI-167107 probe shows up to 9-fold β₂AR selectivity over β₁AR in functional assays
Conditions	β₁AR IC₅₀ from Probechem biochemical assay data; β₂AR Kd from Rasmussen et al. 2011; fluorescent probe selectivity from Mitronova et al. 2017 (Sci Rep).

Why This Matters

Users requiring selective β₂AR agonism must recognise that BI-167107 retains potent β₁AR activity; however, this dual activity is well-characterised and quantifiable, making BI-167107 suitable for experiments where both β₁AR and β₂AR contributions are to be parsed with defined pharmacological controls.

• [1] Mitronova GY, et al. High-affinity functional fluorescent ligands for human β-adrenoceptors. Sci Rep. 2017;7:12319. doi:10.1038/s41598-017-12468-3. View Source
• [2] Liu X, et al. Binding pathway determines norepinephrine selectivity for the human β₁AR over β₂AR. Cell Res. 2021;31(5):569–579. doi:10.1038/s41422-020-00424-2. View Source

Comparative Agonist Potency

In a mini-Gs recruitment assay, BI-167107 exhibited a pEC₅₀ of 9.48 ± 0.03 and an Emax of 101.6 ± 0.8 % relative to the formoterol maximal response . Formoterol itself gave a pEC₅₀ of 8.92 ± 0.09 and was defined as 100 % Emax . This indicates that BI-167107 is approximately 3.6-fold more potent than formoterol in this G-protein-proximal assay. Isoprenaline (isoproterenol), a classical non-selective β-agonist, displayed a markedly lower pEC₅₀ of 7.27 ± 0.14 — approximately 160-fold less potent than BI-167107 — yet achieved a higher Emax of 113.4 ± 2.0 % . Salmeterol registered a pEC₅₀ of 9.64 ± 0.08 with an Emax of only 64.1 ± 3.8 %, reaffirming its partial agonist profile relative to BI-167107 . In radioligand binding, BI-167107's pKd of approximately 10.1 substantially exceeds formoterol's pKd of 8.63 .

Agonist Potency

Head-to-head

pEC₅₀ 9.48 ± 0.03 (mini-Gs)

Supports maximal receptor occupancy at minimal compound concentrations

~3.6-fold more potent than formoterol; mini-Gs BRET recruitment assay

Evidence Dimension	Functional potency (pEC₅₀) in mini-Gs recruitment and binding affinity (pKd)
Target Compound Data	Mini-Gs pEC₅₀: 9.48 ± 0.03; Binding pKd: ~10.1
Comparator Or Baseline	Formoterol (pEC₅₀: 8.92 ± 0.09; pKd: 8.63); Isoprenaline (pEC₅₀: 7.27 ± 0.14; pKd: 6.64); Salmeterol (pEC₅₀: 9.64 ± 0.08; pKd: 9.26); Adrenaline (pEC₅₀: 7.30 ± 0.08; pKd: 6.13)
Quantified Difference	BI-167107 is approximately 3.6-fold more potent than formoterol and approximately 160-fold more potent than isoprenaline in mini-Gs recruitment; approximately 30-fold higher binding affinity than formoterol
Conditions	Venus-labelled mini-Gs recruitment BRET assay and radioligand binding (literature pKd/pKi values); data from Baker 2010, Rasmussen et al. 2011a/2011b, Rosethorne et al. 2016; consolidated in Table 2 of PMC11983327.

Why This Matters

BI-167107's superior potency in G-protein-proximal assays makes it the agonist of choice for experiments requiring maximal receptor occupancy and signalling at minimal compound concentrations, particularly in systems where ligand solubility, non-specific binding, or off-target effects at higher concentrations are a concern.

• [1] Jenkinson S, et al. Table 2: Mini-Gs recruitment and radioligand binding data for β₂AR agonists. Br J Pharmacol. 2025;182(7):1560–1575. doi:10.1111/bph.17345. [Consolidated data from Baker 2010, Rasmussen et al. 2011a, 2011b, Rosethorne et al. 2016]. View Source

BI-167107 Application Scenarios

Active-State GPCR Crystallography & Cryo-EM

BI-167107 is the only agonist that has successfully yielded high-resolution crystal structures of both the active-state β₂AR and the β₂AR–Gs heterotrimer complex without covalent modification of the receptor . Its picomolar Kd (84 pM) and exceptionally slow koff (6.4 × 10⁻⁶ s⁻¹) ensure stable ligand occupancy throughout the days-to-weeks timescale of crystallisation trials . This makes BI-167107 the mandatory pharmacological tool for any structural biology programme aiming to determine agonist-bound active-state structures of β₂AR or related GPCRs, and it remains the benchmark against which all subsequent β₂AR agonist-bound structures are validated .

Biased Agonism Profiling Reference

Because BI-167107 is the defined reference full agonist (100 % Emax) for both G-protein and β-arrestin pathways in multiple published β₂AR ligand panels , it is the essential calibration standard for any quantitative biased agonism study at β₂AR. Researchers comparing the signalling bias of novel β₂AR ligands should include BI-167107 to anchor their Emax scale and to differentiate balanced full agonism from G-protein-biased (e.g., salmeterol, β-arrestin Emax 23.3 %) or β-arrestin-biased profiles . Its well-characterised, modest 5–7 fold Gs-preference further provides a quantitative baseline for detecting ligand-intrinsic bias .

Fluorescent Probes for β-Adrenoceptor Imaging

Fluorescent conjugates of BI-167107 retain nanomolar binding affinity and demonstrate up to nine-fold β₂AR selectivity over β₁AR, enabling live-cell imaging applications including confocal and STED super-resolution microscopy . In contrast, carazolol-derived fluorescent probes, while fluorogenic and suitable for no-wash imaging, act as antagonists/inverse agonists and cannot report on agonist-driven receptor activation or internalisation . BI-167107-derived probes uniquely combine high-affinity binding with full agonist functionality, permitting simultaneous imaging of receptor localisation and modulation of intracellular cAMP levels .

Molecular Dynamics & Docking for β₂AR Activation

The BI-167107–β₂AR complex (PDB 3P0G) is the most widely used starting structure for molecular dynamics simulations of β₂AR activation, owing to its high resolution (3.5 Å), well-defined ligand electron density, and the fact that it represents a fully active, G-protein-mimetic nanobody-stabilised state . Computational studies have confirmed that BI-167107 exhibits the lowest calculated binding free energy among β₂AR agonists including isoproterenol, epinephrine, and salmeterol, making it the preferred ligand for in silico screening and binding-mode analysis . The BI-167107 scaffold also serves as a reference for docking-based virtual screening campaigns targeting the active-state β₂AR .

Application

Selection Property

Validation Focus

GPCR structural biology studies

Active-state receptor stabilization capacity

Crystallographic complex validation

Biased agonism reference profiling

Balanced pathway activation profile

G-protein/β-arrestin calibration

Fluorescent probe development

Agonist-functionalized probe compatibility

Live-cell imaging validation

MD simulation and docking studies

High-resolution active-state template

Binding-mode analysis review

• [1] Rasmussen SGF, et al. Crystal structure of the β₂ adrenergic receptor–Gs protein complex. Nature. 2011;477(7366):549–555. doi:10.1038/nature10361. View Source
• [2] Caine PM, et al. Dynamics of β₂-adrenergic receptor activation. J Biol Chem. 2017;292(28):11727–11739. doi:10.1074/jbc.M117.787457. View Source
• [3] Fang W, et al. Single-particle cryo-EM structural studies of the β₂AR–Gs complex bound with a full agonist formoterol. Cell Discov. 2020;6:52. doi:10.1038/s41421-020-0176-9. View Source
• [4] Littmann T, et al. Table 1: Summary of the efficacy of 14 β₂AR ligands. PLOS ONE. 2016;11(5):e0155816. doi:10.1371/journal.pone.0155816. View Source
• [5] McCorvy JD, et al. A structural basis for how ligand binding site changes can allosterically regulate GPCR signaling and engender functional selectivity. Sci Signal. 2020;13(617):eaaw5885. doi:10.1126/scisignal.aaw5885. View Source
• [6] Mitronova GY, et al. High-affinity functional fluorescent ligands for human β-adrenoceptors. Sci Rep. 2017;7:12319. doi:10.1038/s41598-017-12468-3. View Source
• [7] Isin B, et al. Identifying ligand binding conformations of the β₂-adrenergic receptor by using its agonists as computational probes. PLOS ONE. 2012;7(12):e50186. doi:10.1371/journal.pone.0050186. [Also: Search for β₂ Adrenergic Receptor Ligands by Virtual Screening via Grid Computing. 2014.] View Source